Cas no 1427363-87-8 (methyl 3-(hydroxymethyl)-2-methoxybenzoate)

• Product Name: methyl 3-(hydroxymethyl)-2-methoxybenzoate
• CAS No: 1427363-87-8
• MF: C₁₀H₁₂O₄
• MW: 196.200
• CID: 4670790
• Update Time: 2025-10-29

methyl 3-(hydroxymethyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(hydroxymethyl)-2-methoxybenzoate
• Benzoic acid, 3-(hydroxymethyl)-2-methoxy-, methyl ester

Additional information on methyl 3-(hydroxymethyl)-2-methoxybenzoate

Comprehensive Guide to Methyl 3-(hydroxymethyl)-2-methoxybenzoate (CAS No. 1427363-87-8): Properties, Applications, and Industry Insights

Methyl 3-(hydroxymethyl)-2-methoxybenzoate (CAS No. 1427363-87-8) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This methoxybenzoate derivative features a unique molecular structure combining a hydroxymethyl group and methoxy ester functionality, making it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug development, particularly in creating bioactive molecules with enhanced solubility profiles.

The compound's chemical stability and versatile reactivity align with current industry demands for sustainable intermediates. Recent studies highlight its role in green chemistry applications, where its moderate polarity enables efficient purification processes. Analytical data shows the methyl 3-(hydroxymethyl)-2-methoxybenzoate exhibits excellent compatibility with common organic solvents, including ethanol and ethyl acetate, addressing formulation challenges in modern API synthesis.

Innovative applications of CAS 1427363-87-8 are emerging in flavor and fragrance development. The compound's aromatic backbone provides a platform for creating novel sensory molecules, responding to market trends for complex olfactory profiles. Quality specifications typically require ≥98% purity, with advanced HPLC analysis confirming the absence of critical impurities that could affect downstream reactions.

From a safety perspective, proper handling of methyl 3-(hydroxymethyl)-2-methoxybenzoate requires standard laboratory precautions. The material safety data sheet (MSDS) recommends storage under anhydrous conditions at controlled temperatures to maintain stability. These handling protocols mirror best practices for similar benzoic acid derivatives in research and production environments.

The synthesis of 1427363-87-8 typically involves catalytic esterification processes, with recent process optimizations achieving yields exceeding 85%. Patent literature describes innovative routes utilizing enzymatic catalysis, reflecting the compound's relevance in biocatalytic transformation research. These advancements support the growing demand for cost-effective production methods in specialty chemicals.

Analytical characterization of methyl 3-(hydroxymethyl)-2-methoxybenzoate includes comprehensive spectroscopic data (1H NMR, 13C NMR, IR, and MS). The compound's crystallographic properties have been studied for potential co-crystal formation applications, particularly in pharmaceutical formulation science. These properties make it valuable for developing enhanced drug delivery systems.

Market analysts note increasing interest in CAS 1427363-87-8 from contract research organizations and custom synthesis providers. The compound's structural features enable diverse molecular modifications, positioning it as a strategic material for medicinal chemistry programs. Current research explores its utility in creating targeted therapeutics for metabolic disorders.

Environmental considerations for methyl 3-(hydroxymethyl)-2-methoxybenzoate production emphasize waste minimization strategies. The compound's biodegradation profile has been evaluated according to OECD guidelines, with results supporting its classification as readily biodegradable under aerobic conditions. These findings contribute to its adoption in eco-friendly synthesis routes.

Quality control protocols for 1427363-87-8 typically include chiral purity assessment, as the compound contains a stereocenter that may influence biological activity. Advanced chromatographic methods have been developed to ensure precise quantification of isomeric impurities, meeting the stringent requirements of pharmaceutical grade materials.

The thermal behavior of methyl 3-(hydroxymethyl)-2-methoxybenzoate has been characterized using differential scanning calorimetry, revealing a well-defined melting point range between 98-102°C. These physicochemical properties inform processing parameters for industrial-scale applications and formulation development.

Emerging research explores the compound's potential in material science applications, particularly as a monomer for specialty polymers. The hydroxymethyl group offers sites for further functionalization, enabling the creation of tailored macromolecules with specific thermal and mechanical properties. This expands the utility of CAS 1427363-87-8 beyond traditional chemical applications.

Regulatory status reviews confirm that methyl 3-(hydroxymethyl)-2-methoxybenzoate is not currently subject to international restrictions, facilitating its global trade and research utilization. However, manufacturers recommend compliance with Good Manufacturing Practices (GMP) when producing the compound for pharmaceutical applications, ensuring consistency with industry standards.

Future prospects for 1427363-87-8 include potential applications in agrochemical research, where its structural motifs may contribute to developing new crop protection agents. The compound's metabolic stability and environmental persistence characteristics are being evaluated to assess suitability for these applications.

Technical literature documents successful scale-up processes for methyl 3-(hydroxymethyl)-2-methoxybenzoate, with pilot plant trials demonstrating reproducible quality at multi-kilogram scales. These developments support the compound's transition from research chemical to commercial intermediate, addressing supply chain requirements for emerging applications.